Cas no 7726-51-4 (2-Butanol, sodium salt(9CI))
2-Butanol, sodium salt(9CI) structure
Product Name:2-Butanol, sodium salt(9CI)
CAS No:7726-51-4
MF:C4H9NaO
MW:96.1034324169159
CID:571733
PubChem ID:23663649
Update Time:2025-04-19
2-Butanol, sodium salt(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, sodium salt(9CI)
- Sodium butan-2-olate
- DTXSID50998504
- sodium s-butoxide
- NS00045177
- 7726-51-4
- EINECS 231-776-0
-
- Inchi: 1S/C4H9O.Na/c1-3-4(2)5;/h4H,3H2,1-2H3;/q-1;+1
- InChI Key: VSCLJRSWEGZJNY-UHFFFAOYSA-N
- SMILES: [Na+].[O-]C(C)CC
Computed Properties
- Exact Mass: 96.05517
- Monoisotopic Mass: 96.05510919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 23.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
2-Butanol, sodium salt(9CI) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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